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Compound of Interest

Compound Name: Norcamphor

Cat. No.: B056629

Introduction

Norcamphor, a bicyclic ketone, serves as a crucial building block in organic synthesis and
holds significant importance in the fields of medicinal chemistry and materials science. This
technical guide provides an in-depth overview of norcamphor, including its chemical and
physical properties, detailed experimental protocols for its synthesis, and its applications in
drug development, with a focus on its role as a scaffold for novel therapeutic agents. This
document is intended for researchers, scientists, and professionals in drug development
seeking comprehensive technical information on this versatile compound.

Core Chemical and Physical Properties

Norcamphor, systematically named bicyclo[2.2.1]heptan-2-one, is a colorless to white
crystalline solid.[1][2] Its molecular formula is C7H100, and its CAS number is 497-38-1.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for norcamphor.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
CAS Number 497-38-1 [2]
Molecular Formula C7H100 [2]
Molecular Weight 110.15 g/mol
IUPAC Name Bicyclo[2.2.1]heptan-2-one [2]
Synonyms 2-Norbornanone, Norcampher [1][3]
Table 2: Physicochemical Properties
Property Value Reference
Colorless to white adhering
Appearance [3]
crystals
Melting Point 93-96 °C [2][3]
Boiling Point 168-172 °C [2][3]
Flash Point 33°C (91.4 °F) - closed cup
- Insoluble in water; Soluble in
Solubility [4]
methanol.
2.09 mmHg @ 20 °C
Vapor Pressure . [5]
(estimated)
Table 3: Safety and Toxicity Data
| Property | Value | Reference | | --- | --- | | Hazard Class | 4.1 (Flammable solid) | | | Signal

Word | Danger | | | Hazard Statements | H228: Flammable solid | | | LD50 (intravenous, mouse)

| 180 mg/kg |[3] |

Spectroscopic Data

IH NMR: The proton NMR spectrum of norcamphor displays characteristic signals for its

bicyclic structure. A complete analysis of the proton nuclear magnetic resonance of
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norcamphor has been conducted, providing detailed insights into its structure.[6]

13C NMR: The carbon-13 NMR spectrum of norcamphor has been assigned, with the carbonyl
carbon appearing significantly downfield.[7][8]

FTIR Spectroscopy: The infrared spectrum of norcamphor shows a strong absorption band
characteristic of the carbonyl (C=0) stretching vibration.[9][10][11] The typical assignments for
key peaks are in the regions of 2970-2860 cm~1 for C-H stretching and around 1740 cm~1 for
the C=0 stretch.[12][13]

Experimental Protocols
Synthesis of Norcamphor via Oxidation of 2-exo-
Norbornyl Formate

This procedure details the synthesis of norcamphor from norbornene via the formation and
subsequent oxidation of 2-exo-norbornyl formate.[14]

Part A: Preparation of 2-exo-Norbornyl Formate

e Reaction Setup: In a 2-liter round-bottomed flask equipped with a condenser, add 400 g
(4.25 moles) of norbornene to approximately 800 g (17.4 moles) of 98-100% formic acid.[14]

o Reflux: Heat the mixture to a boil and maintain reflux for 4 hours.[14]

 Purification: After cooling, arrange the flask for distillation using a 30-cm Vigreux column.
Remove the excess formic acid under reduced pressure. Continue the distillation to collect
the 2-exo-norbornyl formate.[14]

Part B: Oxidation to Norcamphor

o Reaction Setup: In a 5-liter three-necked flask equipped with a thermometer, stirrer, and a
dropping funnel, dissolve 510 g (3.64 moles) of 2-exo-norbornyl formate in 1.5 L of reagent-
grade acetone. Cool the flask in an ice bath.[14]

o Oxidation: Prepare an 8N chromic acid solution. Add the oxidant dropwise to the acetone
solution, maintaining the reaction temperature between 20-30 °C. The completion of the
reaction is indicated by the persistence of a brownish-orange color.[14]
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o Workup: Add a slight excess of the oxidant and stir the solution overnight at room
temperature.[14] The product can then be isolated and purified by distillation.[14]

Purification of Norcamphor

Norcamphor can be purified by crystallization from water followed by sublimation in vacuo.[3]
For higher purity, low-temperature recrystallization from pentane can be employed.[15]

Dissolution: Dissolve the crude norcamphor in a minimal amount of a suitable solvent (e.qg.,
pentane) at room temperature.[15]

Crystallization: Slowly cool the solution to -78 °C using a dry ice/acetone bath to induce
crystallization.[15]

Isolation: Isolate the crystals by filtration and wash with cold pentane.[15]

Drying: Dry the purified crystals under vacuum to remove residual solvent.

Applications in Drug Development

Norcamphor's rigid bicyclic scaffold makes it an attractive starting material for the synthesis of
complex molecules with potential therapeutic applications.

Norcamphor Derivatives as NMDA Receptor Antagonists

Derivatives of norcamphor have been designed and synthesized as noncompetitive
antagonists of the N-methyl-D-aspartate (NMDA) receptor.[16] These compounds are being
investigated as potential treatments for neurodegenerative diseases.[16] The synthetic pathway
generally involves the reaction of norcamphor with a Grignard reagent to introduce a phenyl
group, followed by further modifications to yield the target N-substituted bicyclo[2.2.1]heptan-2-
amines.[16]

Biological Interactions and Signaling Pathways
Metabolism by Cytochrome P450cam

Norcamphor is a known substrate for cytochrome P450cam, a bacterial monooxygenase. The
enzyme catalyzes the stereoselective hydroxylation of norcamphor.[17] The hydroxylation of
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(1R)-norcamphor primarily occurs at the 5-position, while (1S)-norcamphor is preferentially
hydroxylated at the 6-position.[17]

Below is a diagram illustrating the general catalytic cycle of cytochrome P450 enzymes, which
is applicable to the metabolism of norcamphor.

Cytochrome P450 Catalytic Cycle

Click to download full resolution via product page

Caption: Catalytic cycle of cytochrome P450 showing the metabolism of norcamphor.

Experimental Workflow: Synthesis of Norcamphor
Derivative

The following diagram outlines a typical experimental workflow for the synthesis of a
norcamphor-based derivative.
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Caption: A generalized workflow for the synthesis of norcamphor derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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